Cas no 7390-73-0 (Phenol, 4,4'-(1-methylethylidene)bis[2-chloro-6-methyl-)

• Product Name: Phenol, 4,4'-(1-methylethylidene)bis[2-chloro-6-methyl-
• CAS No: 7390-73-0
• MF: C₁₇H₁₈Cl₂O₂
• MW: 325.229623317719
• CID: 541831
• PubChem ID: 21885531
• Update Time: 2025-04-19

Phenol, 4,4'-(1-methylethylidene)bis[2-chloro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2-chloro-4-[2-(3-chloro-4-hydroxy-5-methylphenyl)propan-2-yl]-6-methylphenol
• 4,4'-(Propane-2,2-diyl)bis(2-chloro-6-methylphenol)
• SCHEMBL297381
• 7390-73-0
• DTXSID00619439
• Phenol, 4,4'-(1-methylethylidene)bis[2-chloro-6-methyl-

• Inchi： 1S/C17H18Cl2O2/c1-9-5-11(7-13(18)15(9)20)17(3,4)12-6-10(2)16(21)14(19)8-12/h5-8,20-21H,1-4H3
• InChI Key： HQWMAOQEDASZEY-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C)C=C(C=1)C(C)(C)C1C=C(C(=C(C)C=1)O)Cl)O

Computed Properties

• Exact Mass: 324.06854
• Monoisotopic Mass: 324.0683852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46